Cas no 2137135-62-5 ((2R)-3-({4-(dimethylamino)phenylmethyl}amino)propane-1,2-diol)

• Product Name: (2R)-3-({4-(dimethylamino)phenylmethyl}amino)propane-1,2-diol
• CAS No: 2137135-62-5
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• MDL: MFCD31590459
• CID: 5609183
• PubChem ID: 96908167
• Update Time: 2025-11-01

(2R)-3-({4-(dimethylamino)phenylmethyl}amino)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• EN300-843931
• (2R)-3-({[4-(dimethylamino)phenyl]methyl}amino)propane-1,2-diol
• 2137135-62-5
• (2R)-3-({4-(dimethylamino)phenylmethyl}amino)propane-1,2-diol

• MDL： MFCD31590459
• Inchi： 1S/C12H20N2O2/c1-14(2)11-5-3-10(4-6-11)7-13-8-12(16)9-15/h3-6,12-13,15-16H,7-9H2,1-2H3/t12-/m1/s1
• InChI Key： MTBKXNRWWKUPOQ-GFCCVEGCSA-N
• SMILES： O[C@@H](CO)CNCC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.7Ų

Additional information on (2R)-3-({4-(dimethylamino)phenylmethyl}amino)propane-1,2-diol

Recent Advances in the Study of (2R)-3-({4-(dimethylamino)phenylmethyl}amino)propane-1,2-diol (CAS: 2137135-62-5)

In recent years, the compound (2R)-3-({4-(dimethylamino)phenylmethyl}amino)propane-1,2-diol (CAS: 2137135-62-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

The primary focus of recent studies has been on the synthesis and optimization of (2R)-3-({4-(dimethylamino)phenylmethyl}amino)propane-1,2-diol. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, leveraging advanced techniques such as asymmetric catalysis and green chemistry principles. These efforts have not only enhanced the scalability of production but also reduced the environmental impact of the synthesis process. Additionally, computational modeling has been employed to predict the compound's physicochemical properties, further aiding in its optimization for pharmaceutical applications.

Pharmacological investigations have revealed that (2R)-3-({4-(dimethylamino)phenylmethyl}amino)propane-1,2-diol exhibits promising activity in modulating specific biological targets. In vitro and in vivo studies have demonstrated its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders. For instance, the compound has shown affinity for certain G-protein-coupled receptors (GPCRs), suggesting its utility in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. These findings underscore the compound's versatility and its potential as a lead candidate for further drug development.

Another area of interest is the compound's mechanism of action at the molecular level. Recent structural biology studies, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, have provided insights into the binding interactions between (2R)-3-({4-(dimethylamino)phenylmethyl}amino)propane-1,2-diol and its target proteins. These studies have identified key amino acid residues and conformational changes that are critical for the compound's biological activity. Such detailed understanding is invaluable for the design of derivatives with improved potency and selectivity.

In addition to its therapeutic potential, (2R)-3-({4-(dimethylamino)phenylmethyl}amino)propane-1,2-diol has also been explored for its applications in chemical biology. Researchers have utilized the compound as a molecular probe to investigate signaling pathways and protein-protein interactions. Its ability to selectively label and modulate specific proteins has made it a valuable tool for studying complex biological processes. This dual utility—both as a therapeutic agent and a research tool—further highlights the compound's importance in the field.

Despite these advancements, challenges remain in the development of (2R)-3-({4-(dimethylamino)phenylmethyl}amino)propane-1,2-diol as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focused on optimizing the compound's pharmacokinetic and pharmacodynamic profiles, with the aim of advancing it to preclinical and clinical trials. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, (2R)-3-({4-(dimethylamino)phenylmethyl}amino)propane-1,2-diol (CAS: 2137135-62-5) represents a promising molecule with diverse applications in chemical biology and pharmaceutical research. Recent studies have shed light on its synthesis, pharmacological properties, and mechanisms of action, paving the way for its potential use in drug discovery. As research continues, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing our understanding of biological systems.